Cas no 59720-09-1 (5,5'-Dideuterocyclophosphamide)

5,5'-Dideuterocyclophosphamide structure
59720-09-1 structure
Product Name:5,5'-Dideuterocyclophosphamide
CAS No:59720-09-1
MF:C7H15Cl2N2O2P
MW:263.098284006119
CID:373769
Update Time:2023-08-02

5,5'-Dideuterocyclophosphamide Chemical and Physical Properties

Names and Identifiers

    • 2H-1,3,2-Oxazaphosphorin-5-d-2-amine,N,N-bis(2-chloroethyl)tetrahydro-5-d-, 2-oxide (9CI)
    • 2H-1,3,2-Oxazaphosphorin-5-d-2-amine, N,N-bis(2-chloroethyl)tetrahydro -5-d-, 2-oxide
    • 5,5'-Dideuterocyclophosphamide
    • Cyclophosphamide-5-d2
    • 5,5-D2-Cyclophosphamide
    • 5,5-DIDEUTEROCYCLOPHOSPHAMIDE
    • 2H-1,3,2-Oxazaphosphorin-5-d-2-amine, N,N-bis(2-chloroethyl)tetrahydro-5-d-, 2-oxide
    • N,N-Bis(2-chloroethyl)tetrahydro-5-d-2H-1,3,2-oxazaphosphorin-5-d-2-amine 2-oxide
    • 2-[Bis(2-chloroethyl)amino](5,5-~2~H_2_)-1,3,2lambda~5~-oxazaphosphinan-2-one
    • Inchi: 1S/C7H15Cl2N2O2P/c8-2-5-11(6-3-9)14(12)10-4-1-7-13-14/h1-7H2,(H,10,12)/i1D2
    • InChI Key: CMSMOCZEIVJLDB-DICFDUPASA-N
    • SMILES: ClCCN(CCCl)P1(NCC([2H])([2H])CO1)=O

Computed Properties

  • Exact Mass: 262.037373
  • Monoisotopic Mass: 262.037373
  • Isotope Atom Count: 2
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 41.6

Experimental Properties

  • Density: 1.34
  • Boiling Point: 336.1°C at 760 mmHg
  • Flash Point: 157.1°C
  • Refractive Index: 1.505
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